Cas no 1219967-94-8 (3-{2-(3-Methylbenzyl)oxyethyl}piperidinehydrochloride)

• Product Name: 3-{2-(3-Methylbenzyl)oxyethyl}piperidinehydrochloride
• CAS No: 1219967-94-8
• MF: C₁₅H₂₄ClNO
• MW: 269.810163497925
• CID: 4687363
• Update Time: 2025-10-28

3-{2-(3-Methylbenzyl)oxyethyl}piperidinehydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-{2-[(3-Methylbenzyl)oxy]ethyl}piperidine hydrochloride
• 3-{2-[(3-Methylbenzyl)oxy]ethyl}piperidinehydrochloride
• 3-(2-((3-Methylbenzyl)oxy)ethyl)piperidine hydrochloride
• 3-{2-[(3-methylphenyl)methoxy]ethyl}piperidine hydrochloride
• 3-{2-(3-Methylbenzyl)oxyethyl}piperidinehydrochloride

• Inchi： 1S/C15H23NO.ClH/c1-13-4-2-5-15(10-13)12-17-9-7-14-6-3-8-16-11-14;/h2,4-5,10,14,16H,3,6-9,11-12H2,1H3;1H
• InChI Key： JNJKBHWEHMGUBH-UHFFFAOYSA-N
• SMILES： Cl.O(CC1C=CC=C(C)C=1)CCC1CNCCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 207
• Topological Polar Surface Area: 21.3

Additional information on 3-{2-(3-Methylbenzyl)oxyethyl}piperidinehydrochloride

3-{2-(3-Methylbenzyl)oxyethyl}piperidine Hydrochloride (CAS No. 1219967-94-8): An Overview

3-{2-(3-Methylbenzyl)oxyethyl}piperidine hydrochloride (CAS No. 1219967-94-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its potential therapeutic applications. This compound, also known as Methylbenzyl oxyethyl piperidine hydrochloride, is characterized by its unique chemical structure, which includes a piperidine ring and a substituted benzyl group. The compound's hydrochloride salt form enhances its solubility and stability, making it suitable for various pharmaceutical formulations.

The chemical structure of 3-{2-(3-Methylbenzyl)oxyethyl}piperidine hydrochloride can be represented as C₁₇H₂₄N₂O·HCl. The piperidine ring, a common motif in many biologically active compounds, contributes to the molecule's ability to interact with specific receptors and enzymes. The presence of the 3-methylbenzyl group and the oxyethyl substituent adds complexity to the molecule, influencing its pharmacological properties and selectivity.

Recent research has focused on the potential of 3-{2-(3-Methylbenzyl)oxyethyl}piperidine hydrochloride as a modulator of various neurotransmitter systems. Studies have shown that this compound can selectively bind to serotonin (5-HT) receptors, particularly the 5-HT_1A subtype, which plays a crucial role in regulating mood, anxiety, and cognitive function. This selective binding property makes it a promising candidate for the development of novel antidepressants and anxiolytics.

In addition to its interactions with serotonin receptors, 3-{2-(3-Methylbenzyl)oxyethyl}piperidine hydrochloride has been investigated for its potential as a dopamine D₂ receptor antagonist. Dopamine D₂ receptors are implicated in several neurological disorders, including schizophrenia and Parkinson's disease. Preclinical studies have demonstrated that this compound can effectively block D₂ receptors without causing significant side effects, suggesting its potential as a safer alternative to existing antipsychotic medications.

The pharmacokinetic properties of 3-{2-(3-Methylbenzyl)oxyethyl}piperidine hydrochloride have also been extensively studied. Research indicates that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, with a half-life that allows for once-daily dosing in clinical settings. These properties make it an attractive candidate for further development as a therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-{2-(3-Methylbenzyl)oxyethyl}piperidine hydrochloride in treating various psychiatric disorders. Early results from Phase I trials have shown promising outcomes, with the compound demonstrating good tolerability and minimal adverse effects. These findings have paved the way for more advanced clinical trials to further assess its therapeutic potential.

Beyond its applications in psychiatry, 3-{2-(3-Methylbenzyl)oxyethyl}piperidine hydrochloride has also been explored for its potential in pain management. Preclinical studies have indicated that this compound can modulate pain pathways through its interactions with opioid receptors and other pain-related neurotransmitters. This dual mechanism of action could provide a more comprehensive approach to pain relief compared to traditional analgesics.

The synthesis of 3-{2-(3-Methylbenzyl)oxyethyl}piperidine hydrochloride involves several steps, including the formation of the piperidine ring and the introduction of the substituted benzyl group. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for both research and commercial purposes.

In conclusion, 3-{2-(3-Methylbenzyl)oxyethyl}piperidine hydrochloride (CAS No. 1219967-94-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmacology. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for the development of novel therapeutic agents targeting various neurological and psychiatric disorders. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential, contributing to advancements in drug discovery and patient care.